Cas no 1361558-52-2 (3-Amino-6-(2,4,6-trichlorophenyl)pyridine-2-methanol)

• Product Name: 3-Amino-6-(2,4,6-trichlorophenyl)pyridine-2-methanol
• CAS No: 1361558-52-2
• MF: C₁₂H₉Cl₃N₂O
• MW: 303.571659803391
• CID: 4966027
• Update Time: 2025-10-19

3-Amino-6-(2,4,6-trichlorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(2,4,6-trichlorophenyl)pyridine-2-methanol

• Inchi： 1S/C12H9Cl3N2O/c13-6-3-7(14)12(8(15)4-6)10-2-1-9(16)11(5-18)17-10/h1-4,18H,5,16H2
• InChI Key： NVKUIGZEXNGSSF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC(=C(CO)N=1)N)Cl)Cl

Computed Properties

• Exact Mass: 301.978046 g/mol
• Monoisotopic Mass: 301.978046 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.1
• Molecular Weight: 303.6

Additional information on 3-Amino-6-(2,4,6-trichlorophenyl)pyridine-2-methanol

3-Amino-6-(2,4,6-Trichlorophenyl)Pyridine-2-Methanol: A Comprehensive Overview

3-Amino-6-(2,4,6-trichlorophenyl)pyridine-2-methanol, identified by the CAS registry number 1361558-52-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an amino group at position 3, a trichlorophenyl group at position 6, and a hydroxymethyl group at position 2. The combination of these functional groups makes it a versatile molecule with intriguing chemical properties.

The synthesis of 3-amino-6-(2,4,6-trichlorophenyl)pyridine-2-methanol typically involves multi-step organic reactions. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of catalytic asymmetric synthesis to construct the chiral centers present in this molecule. This approach not only enhances the yield but also minimizes waste generation, aligning with the principles of green chemistry.

The structural complexity of this compound has led to its exploration in various fields. In the pharmaceutical industry, 3-amino-6-(2,4,6-trichlorophenyl)pyridine-2-methanol has shown promise as a potential drug candidate due to its ability to interact with specific biological targets. Recent studies have demonstrated its activity against certain enzymes involved in metabolic disorders, suggesting its potential as a therapeutic agent.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in materials science. The presence of electron-withdrawing groups like the trichlorophenyl moiety and the amino group imparts unique electronic properties to the molecule. These properties make it a candidate for use in advanced materials such as conductive polymers and organic semiconductors.

From an environmental perspective, understanding the fate and transport of 3-amino-6-(2,4,6-trichlorophenyl)pyridine-2-methanol in natural systems is crucial. Recent research has focused on its biodegradation pathways and toxicity profiles. These studies aim to assess its potential impact on ecosystems and human health if released into the environment.

The versatility of this compound is further highlighted by its use as an intermediate in the synthesis of other complex molecules. Its ability to undergo various functional group transformations makes it a valuable building block in organic synthesis.

In conclusion, 3-amino-6-(2,4,6-trichlorophenyl)pyridine-2-methanol (CAS No. 1361558-52-2) stands out as a multifaceted compound with diverse applications across chemistry and related disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in both academic and industrial settings.